N-(4-cyanothian-4-yl)-2-(cyclohexyloxy)acetamide
Overview
Description
N-(4-cyanothian-4-yl)-2-(cyclohexyloxy)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CTTH and has been found to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism Of Action
The mechanism of action of CTTH is not fully understood, but it is believed to work by inhibiting the production of inflammatory cytokines and prostaglandins. This leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
CTTH has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as anti-tumor and anti-angiogenic effects. CTTH has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages And Limitations For Lab Experiments
The advantages of using CTTH in lab experiments include its high purity and high yields, as well as its potential applications in various areas of scientific research. The limitations of using CTTH in lab experiments include its cost and the need for further research to fully understand its mechanism of action.
Future Directions
There are many future directions for research on CTTH. One potential area of research is the development of CTTH-based drugs for the treatment of chronic pain and inflammation. Another potential area of research is the development of CTTH-based drugs for the treatment of neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of CTTH and its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of CTTH involves the reaction of 4-cyanothiophenol with cyclohexanol to form 4-cyanothian-4-yl-cyclohexanol. This intermediate is then reacted with acetic anhydride to form CTTH. The synthesis of CTTH has been optimized to yield high purity and high yields of the compound.
Scientific Research Applications
CTTH has been extensively studied for its potential applications in scientific research. It has been found to have various biochemical and physiological effects, making it a promising candidate for further research. CTTH has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.
properties
IUPAC Name |
N-(4-cyanothian-4-yl)-2-cyclohexyloxyacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2S/c15-11-14(6-8-19-9-7-14)16-13(17)10-18-12-4-2-1-3-5-12/h12H,1-10H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTTOTILOSHEUMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)OCC(=O)NC2(CCSCC2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.40 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-cyanothian-4-yl)-2-(cyclohexyloxy)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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